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Compound of Interest

Compound Name: 3-Bromobutan-2-ol

Cat. No.: B1626315 Get Quote

Technical Guide: Physical Properties of 3-
Bromobutan-2-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 3-
Bromobutan-2-ol, specifically its boiling point and density. The information contained herein is

intended to support research and development activities where this compound is utilized.

Core Physical Properties
3-Bromobutan-2-ol is a secondary alcohol and a brominated organic compound with the

chemical formula C₄H₉BrO. Understanding its physical properties is crucial for its application in

chemical synthesis and drug development.

Quantitative Data Summary
The table below summarizes the key physical properties of 3-Bromobutan-2-ol.
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Physical Property Value Units Notes

Boiling Point 63[1] °C
At a pressure of 16

Torr.

Density 1.5016[1] g/cm³

Not specified at a

particular

temperature.

Molecular Weight 153.02 g/mol

Experimental Protocols
The following sections detail standardized laboratory procedures for the experimental

determination of the boiling point and density of a liquid compound such as 3-Bromobutan-2-
ol.

Determination of Boiling Point (Micro Method)
This method is suitable for small sample volumes.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure. At this temperature, a rapid and continuous stream of

bubbles will emerge from a capillary tube immersed in the heated liquid.

Apparatus:

Thiele tube or a similar heating bath (e.g., oil bath)

Thermometer

Capillary tube (sealed at one end)

Small test tube

Bunsen burner or other heat source

Procedure:
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A small amount of the liquid sample (a few milliliters) is placed into the small test tube.

A capillary tube, sealed at one end, is placed into the test tube with the open end

downwards.

The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level

with the sample.

The assembly is clamped within a Thiele tube or suspended in a heating bath.

The heating bath is gently heated.

As the temperature rises, a stream of air bubbles will be observed escaping from the

capillary tube.

The heat is carefully adjusted until a rapid and continuous stream of bubbles emerges from

the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density (Volumetric Method)
Principle: Density is defined as the mass of a substance per unit volume. This method involves

accurately measuring the mass and volume of a sample of the liquid.

Apparatus:

Analytical balance

Volumetric flask or a precise graduated cylinder

Pipette (for accurate volume transfer)

Beaker

Procedure:
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The mass of a clean, dry volumetric flask (or graduated cylinder) is accurately measured

using an analytical balance.

A known volume of the liquid is carefully transferred into the tared volumetric flask using a

pipette.

The volumetric flask containing the liquid is then weighed to determine the combined mass.

The mass of the liquid is calculated by subtracting the mass of the empty flask from the

combined mass.

The density is calculated by dividing the mass of the liquid by its volume.

Visualized Experimental Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate the logical flow of

the experimental protocols described above.

Boiling Point Determination Workflow

Apparatus Setup Measurement

Place sample in test tube Insert inverted capillary tube Attach to thermometer Mount in heating bath Gently heat the bathBegin Heating Observe bubble stream Remove heat at rapid bubbling Record temperature when liquid enters capillary Final ResultBoiling Point Obtained

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Density Determination Workflow

Mass Measurement

Volume Measurement

Calculation
Weigh empty volumetric flask Weigh flask with known volume of liquid Calculate mass of liquid

Density = Mass / Volume

Input Mass

Transfer known volume with pipette

Add Liquid

Input Volume

Final ResultDensity Calculated

Click to download full resolution via product page

Caption: Workflow for Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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